Cas no 2580220-07-9 (tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate)

• Product Name: tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate
• CAS No: 2580220-07-9
• MF: C₁₀H₁₇N₃O₂S
• MW: 243.325880765915
• CID: 5659708
• PubChem ID: 165893211
• Update Time: 2025-05-20

tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27727313
• 2580220-07-9
• tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate

• Inchi： 1S/C10H17N3O2S/c1-10(2,3)15-8(14)6-7(11)12-9(16-5)13(6)4/h11H2,1-5H3
• InChI Key： YNQXTGJWNCDNFA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C(C(=O)OC(C)(C)C)N1C)N

Computed Properties

• Exact Mass: 243.10414797g/mol
• Monoisotopic Mass: 243.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 95.4Ų

Additional information on tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate

Exploring tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate (CAS No. 2580220-07-9): Properties, Applications, and Market Insights

The chemical compound tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate (CAS No. 2580220-07-9) is a specialized imidazole derivative with significant potential in pharmaceutical and agrochemical research. This article delves into its molecular structure, physicochemical properties, synthesis pathways, and emerging applications, while addressing frequently asked questions in the field.

Structurally, this compound features a tert-butyl ester group at the 5-position of the imidazole ring, along with methylsulfanyl and amino functional groups at positions 2 and 4, respectively. The presence of these moieties makes it particularly interesting for drug discovery applications, as imidazole derivatives are known for their diverse biological activities. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, researchers often inquire about the optimal conditions for preparing tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate. The compound is typically synthesized through multi-step reactions involving imidazole ring formation followed by selective functionalization. Current literature suggests improved yields can be achieved using microwave-assisted synthesis techniques, a topic of growing interest in green chemistry circles.

The physicochemical properties of this compound make it suitable for various formulation applications. With moderate solubility in organic solvents and stability under standard storage conditions, it serves as a valuable intermediate in medicinal chemistry projects. Analytical characterization typically involves HPLC, NMR, and mass spectrometry techniques, which are frequently searched topics among quality control professionals.

In the pharmaceutical sector, tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate has gained attention as a potential precursor for small molecule therapeutics. Its structural features align with current trends in targeted drug design, particularly for inflammatory and metabolic disorders. The compound's bioisosteric potential is another area of active investigation, as researchers explore its use in lead optimization programs.

The agrochemical industry has shown increasing interest in this compound's derivatives for developing novel crop protection agents. Its imidazole core structure offers possibilities for creating fungicidal and bactericidal compounds, addressing the growing need for sustainable agricultural solutions. This application area frequently appears in searches related to next-generation pesticides and green agrochemicals.

Market analysis indicates steady growth in demand for specialized imidazole-based intermediates like tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate. Pharmaceutical companies and contract research organizations are the primary consumers, driving innovation in custom synthesis services. Recent patent filings suggest expanding applications in bioconjugation chemistry and proteomics research.

Quality control remains a critical consideration when working with this compound. Analytical methods for determining purity levels and identifying process-related impurities are common search queries among quality assurance professionals. Current best practices recommend using chromatographic techniques coupled with spectroscopic verification to ensure batch-to-batch consistency.

From a regulatory standpoint, tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate falls under standard chemical handling guidelines. Proper material safety data documentation and storage conditions are essential topics frequently addressed in industry forums. The compound's stability profile makes it suitable for international shipping, subject to standard chemical transportation regulations.

Future research directions for this compound include exploration of its structure-activity relationships in various biological systems and development of more efficient synthetic routes. The growing interest in heterocyclic chemistry and fragment-based drug discovery suggests continued relevance for this molecular scaffold. Recent publications have highlighted its potential in covalent inhibitor design, a hot topic in contemporary medicinal chemistry.

For researchers considering tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate for their projects, understanding its reactivity patterns is crucial. The compound's amino group offers opportunities for further derivatization, while the methylsulfanyl moiety presents interesting possibilities for bioorthogonal chemistry applications. These aspects are frequently discussed in chemical modification forums and research publications.

In conclusion, tert-butyl 4-amino-1-methyl-2-(methylsulfanyl)-1H-imidazole-5-carboxylate (CAS No. 2580220-07-9) represents a versatile chemical intermediate with broad potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers working in drug development, agrochemical innovation, and chemical biology. As synthetic methodologies advance and biological applications expand, this compound is likely to remain an important subject of scientific inquiry and industrial application.